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Compound of Interest

3-(2-Chlorophenyl)isoxazole-5-
Compound Name:
carbaldehyde

Cat. No.: B1641228

CAS Number: 337355-80-3
A pivotal heterocyclic scaffold for advancements in medicinal chemistry and organic synthesis.

This guide offers a comprehensive technical overview of 3-(2-chlorophenyl)isoxazole-5-
carbaldehyde, a key building block in the development of novel therapeutic agents and
complex organic molecules. Tailored for researchers, scientists, and professionals in drug
development, this document delves into the synthesis, chemical properties, and potential
applications of this versatile isoxazole derivative, underpinned by field-proven insights and
methodologies.

Core Chemical Attributes and Physicochemical
Properties

3-(2-Chlorophenyl)isoxazole-5-carbaldehyde is a substituted isoxazole featuring a 2-
chlorophenyl group at the 3-position and a formyl (carbaldehyde) group at the 5-position of the
isoxazole ring. This unique arrangement of functional groups imparts significant reactivity and
biological potential to the molecule.[1][2]

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 337355-80-3 Chem-Impex[1]

Molecular Formula C10HeCINO2 Chem-Impex[1]

Molecular Weight 207.62 g/mol Chem-Impex[1]
3-(2-chlorophenyl)-1,2- S

IUPAC Name J&K Scientific[2]
oxazole-5-carbaldehyde

Appearance Off-white amorphous powder Chem-Impex[1]

Melting Point 54-61 °C Chem-Impex[1]
C1=CC=C(C(=C1)C2=NOC(= S

SMILES J&K Scientific[2]
C2)C=0)Cl
CJIVDXAJEFUZRU- L

InChl Key J&K Scientific[2]
UHFFFAOYSA-N

Purity > 97% (HPLC) Chem-Impex[1]

Storage Conditions

0-8 °C

Chem-Impex([1]

Strategic Synthesis Pathways

The synthesis of 3-(2-chlorophenyl)isoxazole-5-carbaldehyde can be approached through

several strategic pathways, primarily leveraging the construction of the isoxazole ring from

acyclic precursors. The most prevalent and adaptable method involves the cyclization of a

chalcone intermediate.

Synthesis via Chalcone Intermediate

This widely adopted methodology involves a two-step process: the Claisen-Schmidt

condensation to form a chalcone, followed by cyclization with hydroxylamine to yield the

isoxazole ring.

Logical Workflow for Chalcone-based Isoxazole Synthesis:
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Vilsmeier Reagent
(Electrophile)

Electrophilic Attack Iminium Salt Intermediate 3-(2-Chlorophenyl)isoxazole-5-carbaldehyde

| 3-(2-Chlorophenyl)isoxazole

Inflammatory Pathway

3-(2-Chlorophenyl)isoxazole-5-carbaldehyde

Arachidonic Acid ..
Derivative

Inhibition

COX/LOX Enzymes

Prostaglandins & Leukotrienes

Promotes

ncer Progression

Tumor Growth

:

Angiogenesis

Inflammation & Pain

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1641228?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1641228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbaldehyde-cas-number-337355-80-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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